Cas no 137466-14-9 (7-Fluoro-4-methyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 7-Fluoro-4-methyl-2,3-dihydro-1H-inden-1-one
• CAS No: 137466-14-9
• MF: C₁₀H₉FO
• MW: 164.176266431808
• MDL: MFCD18208215
• CID: 3040577
• PubChem ID: 85617943
• Update Time: 2025-04-21

7-Fluoro-4-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-4-methyl-2,3-dihydro-1H-inden-1-one
• 7-Fluoro-4-methyl-1-indanone
• 1H-Inden-1-one, 7-fluoro-2,3-dihydro-4-methyl-
• AK548564
• 7-fluoro-4-methyl-2,3-dihydroinden-1-one
• DTXSID801257193
• DS-19453
• SCHEMBL15276007
• F16938
• MFCD18208215
• 137466-14-9
• AKOS030632825
• 7-Fluoro-2,3-dihydro-4-methyl-1H-inden-1-one
• CS-0101649

• MDL： MFCD18208215
• Inchi： 1S/C10H9FO/c1-6-2-4-8(11)10-7(6)3-5-9(10)12/h2,4H,3,5H2,1H3
• InChI Key： SUXQFFGKXHVLCC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C2=C1C(CC2)=O

Computed Properties

• Exact Mass: 164.063743068g/mol
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.1